Cas no 916792-12-6 (4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine)
916792-12-6 structure
Product Name:4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine
CAS No:916792-12-6
MF:C8H9N3O
MW:163.176561117172
MDL:MFCD08060940
CID:93222
PubChem ID:24208795
Update Time:2024-10-26
4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4,6-dimethylisoxazolo[5,4-b]pyridine
- 4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE
- 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-ylamine
- 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (ACI)
- 4,6-dimethyl[1,2]oxazolo[5,4-b]pyridin-3-amine
- DTXSID70639886
- BDBM477109
- SCHEMBL17498456
- US10888567, Compound 4
- STK522335
- MFCD08060940
- E81595
- AKOS000275388
- 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, AldrichCPR
- 916792-12-6
- DB-079142
- 4,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-3-amine
- MS-20036
- CS-0132408
- 4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine
-
- MDL: MFCD08060940
- Inchi: 1S/C8H9N3O/c1-4-3-5(2)10-8-6(4)7(9)11-12-8/h3H,1-2H3,(H2,9,11)
- InChI Key: DYMSNXTUZQZFSM-UHFFFAOYSA-N
- SMILES: N1=C(N)C2C(=NC(C)=CC=2C)O1
Computed Properties
- Exact Mass: 163.075
- Monoisotopic Mass: 163.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 64.9A^2
Experimental Properties
- Color/Form: solid
- Density: 1.3±0.1 g/cm3
- Boiling Point: 338.6±37.0 °C at 760 mmHg
- Flash Point: 158.6±26.5 °C
- Refractive Index: 1.648
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 024612-250mg |
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-ylamine, 97% |
916792-12-6 | 97% | 250mg |
$55.00 | 2023-09-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024612-250mg |
3-Amino-4,6-dimethylisoxazolo[5,4-b]pyridine |
916792-12-6 | 97% | 250mg |
893CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024612-250mg |
3-Amino-4,6-dimethylisoxazolo[5,4-b]pyridine |
916792-12-6 | 97% | 250mg |
893.0CNY | 2021-07-05 | |
| Chemenu | CM336481-100mg |
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine |
916792-12-6 | 95%+ | 100mg |
$58 | 2024-07-20 | |
| Chemenu | CM336481-250mg |
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine |
916792-12-6 | 95%+ | 250mg |
$115 | 2024-07-20 | |
| Apollo Scientific | OR480757-1g |
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-ylamine |
916792-12-6 | 97+% | 1g |
£390.00 | 2025-07-04 | |
| TRC | B431003-10mg |
4,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
916792-12-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431003-50mg |
4,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
916792-12-6 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B431003-100mg |
4,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
916792-12-6 | 100mg |
$ 160.00 | 2022-06-07 | ||
| Chemenu | CM336481-100mg |
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine |
916792-12-6 | 95%+ | 100mg |
$71 | 2021-08-18 |
4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
916792-12-6 (4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine) Related Products
- 22097-39-8(Isoxazolo[5,4-b]pyridine,3,4,6-trimethyl-)
- 2138407-92-6(3,6-Diethyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)
- 1782632-78-3(3,6-Dimethyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)
- 2137914-33-9(3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)
- 1226292-50-7(4-Methyl-isoxazolo[5,4-b]pyridin-3-ylamine)
- 2137623-03-9(6-Ethyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)
- 2137551-99-4(4-Hydrazinyl-3,6-dimethyl-[1,2]oxazolo[5,4-b]pyridine)
- 1082842-68-9(6-methyl-1,2oxazolo5,4-bpyridin-3-amine)
- 893767-99-2(5-chloro-4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine)
- 369368-57-0(Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI))
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